Cas no 1683-10-9 (11-Keto Flurandrenolide)

• Product name: 11-Keto Flurandrenolide
• CAS No: 1683-10-9
• MF: C₂₄H₃₁FO₆
• MW: 434.49775147438
• CID: 5580219

11-Keto Flurandrenolide Chemical and Physical Properties

Names and Identifiers

• Flunisolide Impurity 3
• Pregn-4-ene-3,11,20-trione, 6-fluoro-21-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (6α,16α)- (9CI)
• 11-Keto Flurandrenolide

• Inchi： 1S/C24H31FO6/c1-21(2)30-19-9-14-13-8-16(25)15-7-12(27)5-6-22(15,3)20(13)17(28)10-23(14,4)24(19,31-21)18(29)11-26/h7,13-14,16,19-20,26H,5-6,8-11H2,1-4H3/t13-,14-,16-,19-,20+,22-,23-,24+/m0/s1
• InChI Key： IGLRPFLMFCCCSK-HDVYKFMKSA-N
• SMILES： C1(=O)C=C2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1=O)(C)[C@@]1(OC(O[C@@]1([H])C3)(C)C)C(=O)CO)C[C@@H]2F

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 175-177 °C
• Boiling Point: 579.3±50.0 °C(Predicted)
• pka: 12.83±0.10(Predicted)

11-Keto Flurandrenolide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 11-Keto Flurandrenolide

Comprehensive Overview of 11-Keto Flurandrenolide (CAS No. 1683-10-9): Properties, Applications, and Research Insights

11-Keto Flurandrenolide (CAS No. 1683-10-9) is a synthetic corticosteroid derivative with significant pharmacological and dermatological applications. Known for its anti-inflammatory and immunosuppressive properties, this compound has garnered attention in both clinical and research settings. The 11-Keto Flurandrenolide structure features a unique ketone group at the 11-position, which enhances its biological activity compared to other corticosteroids. Researchers and pharmaceutical developers frequently explore its mechanism of action and therapeutic potential in treating skin disorders such as eczema, psoriasis, and dermatitis.

In recent years, the demand for 11-Keto Flurandrenolide uses has surged due to its efficacy in topical formulations. Consumers and healthcare professionals alike search for 11-Keto Flurandrenolide side effects, dosage guidelines, and comparison with other corticosteroids. This reflects a growing interest in personalized dermatological treatments. Additionally, the compound's stability in formulations and synergistic effects with other active ingredients are hot topics in pharmaceutical development forums.

The synthesis of 11-Keto Flurandrenolide involves complex organic chemistry processes, often discussed in steroid synthesis research. Its CAS No. 1683-10-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Analytical techniques like HPLC and mass spectrometry are employed to verify its purity, a key concern for manufacturers aiming to meet regulatory standards such as GMP compliance.

Beyond dermatology, 11-Keto Flurandrenolide is studied for its potential in immunomodulation and anti-angiogenic effects, making it relevant to oncology research. Recent publications highlight its role in reducing cytokine storms, a topic of high interest post-COVID-19. These diverse applications underscore why searches for 11-Keto Flurandrenolide suppliers and price trends remain prevalent in the pharmaceutical industry.

Environmental and safety profiles of 11-Keto Flurandrenolide are also frequently queried. Studies on its biodegradability and ecotoxicology align with the global push toward green chemistry. Regulatory agencies require detailed toxicity data for approval, driving innovations in sustainable synthesis methods. This dual focus on efficacy and safety positions CAS No. 1683-10-9 as a model compound for future corticosteroid development.

For researchers, understanding the crystal structure and solubility parameters of 11-Keto Flurandrenolide is essential for formulation optimization. Computational chemistry tools like molecular docking are increasingly used to predict its interactions with biological targets. Such advancements address common search queries about drug delivery systems and enhanced bioavailability.

In conclusion, 11-Keto Flurandrenolide (CAS No. 1683-10-9) exemplifies the intersection of chemistry, medicine, and technology. Its multifaceted applications—from dermatology to immunology—coupled with rigorous safety evaluations, ensure its continued relevance. As the scientific community explores next-generation corticosteroids, this compound serves as both a benchmark and an inspiration for innovation.